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Compound of Interest

Compound Name: Promethium-145

Cat. No.: B1200467

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the foundational research on
Promethium-145 (Pm-145), a radioisotope of the lanthanide series. The information presented
herein is compiled from early research papers, focusing on the initial production, separation,
and characterization of this historically significant radionuclide. This document is intended to
serve as a detailed resource for researchers, scientists, and professionals in drug development
who are interested in the fundamental properties and historical context of Promethium-145.

Core Properties of Promethium-145

Promethium-145 is the most stable isotope of promethium, an element that lacks any stable
isotopes.[1][2][3] Its discovery and characterization in the mid-20th century were significant
achievements in radiochemistry. The key physical and decay characteristics of Promethium-
145, as determined in early research, are summarized below.
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Property Value Reference
Half-life 17.7 years [1112114]
Primary Decay Mode Electron Capture (>99%) [1][3]
Secondary Decay Mode Alpha Decay (2.8 x 107> %) [1]

Decay Product (EC) Neodymium-145 (24>Nd) [1][3]
Decay Product (a) Praseodymium-141 (11Pr) [1]

Atomic Number 61 [5]

Atomic Mass ~145 amu [5]

Experimental Protocols in Early Research

The initial production and isolation of Promethium-145 were pioneering efforts that laid the
groundwork for future radiopharmaceutical research. The following sections detail the
methodologies employed in these early studies.

Production of Promethium-145 via Neutron Irradiation of
Neodymium

The first successful production of promethium was achieved at the Clinton Laboratories (now
Oak Ridge National Laboratory) in 1945.[1][6] While much of the early work focused on
promethium isotopes from uranium fission, the production of Pm-145 was also explored
through the neutron bombardment of neodymium.[5]

Irradiation Protocol:

o Target Material: Highly enriched Neodymium-146 (146Nd) oxide was a common target
material in later, more refined production efforts.[7] Early research likely used naturally
occurring neodymium, which contains 144Nd.

« Irradiation Source: High-flux nuclear reactors were utilized to provide a sufficient neutron flux
for the (n,y) reaction.[7][8]
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» Nuclear Reaction: The primary reaction for the production of Promethium-145 is the capture
of a neutron by a Neodymium-144 nucleus, followed by beta decay. The specific early
experimental parameters such as neutron flux, irradiation duration, and target mass are not
readily available in publicly accessible documents.

Separation and Purification by lon-Exchange
Chromatography

A critical step in the identification of promethium was its separation from other rare earth
elements. The development of ion-exchange chromatography was instrumental in this
achievement.[9]

lon-Exchange Chromatography Protocol:
» Resin: Early experiments utilized cation-exchange resins, such as Dowex 50.

o Eluting Agent: A solution of ethylenediaminetetraacetic acid (EDTA) was a key component of
the eluent.

e Procedure: The mixture of rare earth elements, including the newly formed promethium, was
adsorbed onto the top of the ion-exchange column. The differential affinities of the rare earth
ions for the resin and the chelating agent in the eluent allowed for their separation as they
moved down the column. While specific parameters like column dimensions, resin particle
size, eluent concentration, pH, and flow rates from the earliest experiments are not detailed
in the available literature, later work on rare earth separation provides insights into the
general methodology.

Visualizing Early Promethium-145 Research
Workflows

The following diagrams, generated using the DOT language, illustrate the key processes in the
early research of Promethium-145.
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Caption: Production pathway of Promethium-145 from a Neodymium-144 target.
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Caption: Decay scheme of Promethium-145.
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Caption: Experimental workflow for the separation of Promethium-145.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to Early Research on
Promethium-145]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1200467#early-research-papers-on-promethium-145]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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